Cas no 142057-17-8 (Phenol, 4-(2-aminoethyl)-2-methyl-)
142057-17-8 structure
Product Name:Phenol, 4-(2-aminoethyl)-2-methyl-
CAS No:142057-17-8
MF:C9H13NO
MW:151.205622434616
CID:1316294
PubChem ID:11286912
Update Time:2025-04-20
Phenol, 4-(2-aminoethyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(2-aminoethyl)-2-methyl-
- 4-(2-aminoethyl)-2-methylphenol
- XUUUAVMDYPPDOI-UHFFFAOYSA-N
- a-methyltyramine
- 142057-17-8
- 4-(2-amino-ethyl)-2-methyl-phenol
- DB-137067
- SCHEMBL1467887
- DTXSID50461203
- AKOS006291420
-
- Inchi: 1S/C9H13NO/c1-7-6-8(4-5-10)2-3-9(7)11/h2-3,6,11H,4-5,10H2,1H3
- InChI Key: XUUUAVMDYPPDOI-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C)CCN
Computed Properties
- Exact Mass: 151.09979
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
Phenol, 4-(2-aminoethyl)-2-methyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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